Cas no 798541-00-1 (L-Alanine, L-isoleucyl-L-arginyl-L-cysteinyl-)

• Product Name: L-Alanine, L-isoleucyl-L-arginyl-L-cysteinyl-
• CAS No: 798541-00-1
• MF: C₁₈H₃₅N₇O₅S
• MW: 461.579402208328
• CID: 531783
• PubChem ID: 71402551
• Update Time: 2025-04-19

L-Alanine, L-isoleucyl-L-arginyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-isoleucyl-L-arginyl-L-cysteinyl-
• (2S)-2-[[(2R)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoyl]amino]propanoic acid
• 798541-00-1
• DTXSID20823511
• L-Isoleucyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteinyl-L-alanine

• Inchi： 1S/C18H35N7O5S/c1-4-9(2)13(19)16(28)24-11(6-5-7-22-18(20)21)14(26)25-12(8-31)15(27)23-10(3)17(29)30/h9-13,31H,4-8,19H2,1-3H3,(H,23,27)(H,24,28)(H,25,26)(H,29,30)(H4,20,21,22)/t9-,10-,11-,12-,13-/m0/s1
• InChI Key： GHPFMPJNLWXHKL-VLJOUNFMSA-N
• SMILES： SC[C@@H](C(N[C@H](C(=O)O)C)=O)NC([C@H](CCC/N=C(\N)/N)NC([C@H]([C@@H](C)CC)N)=O)=O

Computed Properties

• Exact Mass: 461.24203842g/mol
• Monoisotopic Mass: 461.24203842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 216Ų